(4R)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol
Overview
Description
“(4R)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol” is a chemical compound with the CAS Number: 1270296-57-5. It has a molecular weight of 168.17 and its IUPAC name is ®-7-fluorochroman-4-ol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9FO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,8,11H,3-4H2/t8-/m1/s1 . This indicates that the compound contains 9 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms .Physical And Chemical Properties Analysis
This compound is a powder with a purity of 95%. It’s stored at a temperature of 4 degrees Celsius . The compound’s relative density at 20 °C is 0.80 and its refractive index at 20 °C is +1.371 .Scientific Research Applications
Synthesis and Chemical Properties
- The compound is a key intermediate in the synthesis of various pharmacologically active agents, such as antihypertensive and aldose reductase inhibitory drugs. For instance, it serves as an intermediate in the synthesis of Nebivolol, highlighting a process that involves steps like esterification, rearrangement, acylation, cyclization, hydrolyzation, and hydrogenation, which could potentially be industrialized due to mild conditions and readily available agents (Chen Xin-zhi, 2007).
- Another study focused on the synthesis of benzopyran compounds, noting their diverse pharmacological properties and the convenience of certain precursors for producing active isomers, underscoring the complexity and versatility of synthesis routes for such compounds (A. Yu et al., 2005).
Biological Applications and Effects
- Benzopyran derivatives, including those structurally related to (4R)-7-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol, exhibit a wide range of biological activities. For example, a study on benzopyran derivatives from a mangrove endophytic fungus revealed compounds with moderate inhibitory effects on LPS-induced NO production in RAW264.7 cells, indicating anti-inflammatory potential without cytotoxicity at relevant concentrations (Wencong Yang et al., 2020).
- Another research effort synthesized benzopyrano[2,3-c]pyrazol-4(2H)-one derivatives and tested their anthelmintic properties against Caenorhabditis elegans, finding certain compounds inhibited the growth of the worms at low micromolar concentrations, suggesting potential applications in nematode control (Vaida Milišiūnaitė et al., 2019).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations for avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using protective gloves/protective clothing/eye protection/face protection, and others .
Properties
IUPAC Name |
(4R)-7-fluoro-3,4-dihydro-2H-chromen-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,8,11H,3-4H2/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQEYDZJEDYEEBL-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1O)C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C([C@@H]1O)C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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